Cas no 75373-69-2 (3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL-)

• Product Name: 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL-
• CAS No: 75373-69-2
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• MDL: MFCD06803759
• CID: 3293796
• PubChem ID: 23006374
• Update Time: 2025-10-29

3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL-
• 4-(3-chlorophenyl)-2-methylbut-3-yn-2-ol
• DTXSID401274101
• 4-(3-Chloro-phenyl)-2-methyl-but-3-yn-2-ol, 97%
• MFCD06803759
• GRUBHRFOQSKQPF-UHFFFAOYSA-N
• AKOS004117965
• 4-(3-Chloro-phenyl)-2-methylbut-3-yn-2-ol
• SCHEMBL1477501
• 75373-69-2
• 4-(3-Chlorophenyl)-2-methyl-3-butyn-2-ol
• 4-(3-Chloro-phenyl)-2-methyl-but-3-yn-2-ol

• MDL： MFCD06803759
• Inchi： 1S/C11H11ClO/c1-11(2,13)7-6-9-4-3-5-10(12)8-9/h3-5,8,13H,1-2H3
• InChI Key： GRUBHRFOQSKQPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#CC(C)(C)O)=C1

Computed Properties

• Exact Mass: 194.0498427Da
• Monoisotopic Mass: 194.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL-

Professional Introduction to 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL (CAS No. 75373-69-2)

Chemical compound 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL (CAS No. 75373-69-2) is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both alkyne and chlorophenyl functional groups makes it a versatile intermediate in synthetic chemistry, enabling a wide range of modifications and derivations that can lead to innovative chemical entities.

The compound's molecular structure, featuring a butyn-2-ol backbone with a 4-(3-chlorophenyl)-2-methyl substituent, provides a rich scaffold for further functionalization. This structural motif is particularly interesting because it combines the reactivity of the alkyne group with the electronic properties of the chlorophenyl ring. Such combinations are often exploited in medicinal chemistry to achieve specific pharmacological effects, such as enhanced binding affinity or improved metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways relevant to neurological disorders. The compound 3-BUTYN-2-OL, 4-(3-CHLOROPHENYL)-2-METHYL has been investigated for its potential role in this context. Preliminary studies suggest that derivatives of this compound may exhibit properties that make them useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These studies have focused on the ability of the chlorophenyl group to interact with specific targets in the brain, while the alkyne functionality provides a handle for further chemical manipulation to optimize drug-like properties.

The synthesis of 3-BUTYN-2-OL, 4-(3-chlorophenyl)-2-methyl involves several key steps that highlight its complexity and the sophistication of modern organic synthesis techniques. The introduction of the butyn-2-ol moiety typically requires careful control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the 4-(3-chlorophenyl)-2-methyl group necessitates precise functional group transformations, often involving palladium-catalyzed cross-coupling reactions. These reactions are highly sensitive to catalyst choice and reaction milieu, underscoring the importance of optimization in large-scale production.

The compound's reactivity also makes it a valuable tool in research laboratories studying new synthetic methodologies. For instance, the alkyne group can be used in Sonogashira couplings to introduce aryl or vinyl groups, while the hydroxyl group offers opportunities for etherification or esterification reactions. Such transformations are crucial for generating libraries of compounds that can be screened for biological activity. The chlorophenyl ring, on the other hand, can undergo various electrophilic aromatic substitution reactions, further expanding the synthetic possibilities.

In addition to its pharmaceutical applications, 3-BUTYN-2-OL, 4-(3-chlorophenyl)-2-methyl has shown promise in materials science. Its unique structure allows it to serve as a building block for polymers and copolymers with tailored properties. For example, polymers derived from this compound may exhibit enhanced thermal stability or mechanical strength due to the presence of rigid aromatic rings and reactive alkyne groups. These materials could find applications in industries ranging from electronics to aerospace.

The latest research on 3-BUTYN-2-OL, 4-(3-chlorophenyl)-2-methyl has also explored its potential as an intermediate in agrochemical formulations. Derivatives of this compound have been tested for their efficacy as herbicides or fungicides, demonstrating promising results in preliminary field trials. The ability to modify its structure allows chemists to fine-tune its biological activity against specific targets while minimizing environmental impact.

The future direction of research on this compound is likely to focus on expanding its applications through innovative synthetic strategies and interdisciplinary collaborations. Advances in computational chemistry and machine learning are expected to play a significant role in identifying new derivatives with enhanced properties. Additionally, partnerships between academia and industry will be crucial for translating laboratory findings into commercially viable products.

In conclusion, 3-BUTYN-2-OL, 4-(3-chlorophenyl)-2-methyl (CAS No. 75373-69-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.